molecular formula C14H18N2O2 B256157 3,3-Dimethyl-4-[(4-methylphenyl)carbonyl]piperazin-2-one

3,3-Dimethyl-4-[(4-methylphenyl)carbonyl]piperazin-2-one

Cat. No. B256157
M. Wt: 246.3 g/mol
InChI Key: FGEOZADAOMVJMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,3-Dimethyl-4-[(4-methylphenyl)carbonyl]piperazin-2-one is a chemical compound that belongs to the class of piperazine derivatives. It is also known as DMMP or 4'-methylpropiophenone-2-piperazinone. DMMP has been widely used in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

DMMP exerts its effects by binding to specific targets in the body, such as enzymes and receptors. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a key role in the breakdown of acetylcholine, a neurotransmitter involved in cognitive function. DMMP has also been shown to modulate the activity of certain receptors, such as the sigma-1 receptor, which is involved in various physiological processes.
Biochemical and Physiological Effects:
DMMP has been shown to have various biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the activity of acetylcholinesterase, which can lead to an increase in acetylcholine levels and enhance cognitive function. DMMP has also been shown to modulate the activity of certain receptors, which can affect various physiological processes such as pain perception, inflammation, and cell proliferation.

Advantages and Limitations for Lab Experiments

DMMP has several advantages for use in lab experiments. It is a relatively stable compound and can be easily synthesized and purified. It has also been shown to have high selectivity and potency for its targets, which makes it a useful tool for studying specific biological processes. However, DMMP also has some limitations. Its effects can be dose-dependent, and high concentrations can lead to toxic effects. In addition, its effects can vary depending on the cell type and experimental conditions used.

Future Directions

There are several future directions for research involving DMMP. One potential application is in drug discovery, where DMMP could be used as a starting point for the development of new drugs that target specific enzymes or receptors. Another direction is in the study of the role of specific proteins in various diseases, where DMMP could be used as a tool to investigate the mechanism of action of these proteins. Additionally, further research is needed to fully understand the biochemical and physiological effects of DMMP and to optimize its use in lab experiments.
In conclusion, DMMP is a unique chemical compound that has been widely used in scientific research due to its potential applications and unique properties. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of DMMP and to optimize its use in various fields.

Synthesis Methods

DMMP can be synthesized through a multistep process involving the reaction of 4-methylpropiophenone with piperazine. The reaction is typically carried out in the presence of a catalyst and under controlled conditions to obtain the desired product. The purity and yield of DMMP can be improved through various purification techniques such as recrystallization and chromatography.

Scientific Research Applications

DMMP has been widely used in scientific research as a chemical probe to study various biological processes. It has been shown to inhibit the activity of certain enzymes and receptors, which makes it a potential candidate for drug discovery. DMMP has also been used as a tool to study the mechanism of action of certain drugs and to investigate the role of specific proteins in various diseases.

properties

Molecular Formula

C14H18N2O2

Molecular Weight

246.3 g/mol

IUPAC Name

3,3-dimethyl-4-(4-methylbenzoyl)piperazin-2-one

InChI

InChI=1S/C14H18N2O2/c1-10-4-6-11(7-5-10)12(17)16-9-8-15-13(18)14(16,2)3/h4-7H,8-9H2,1-3H3,(H,15,18)

InChI Key

FGEOZADAOMVJMA-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)C(=O)N2CCNC(=O)C2(C)C

Canonical SMILES

CC1=CC=C(C=C1)C(=O)N2CCNC(=O)C2(C)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.